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Introduction
Polyquaternium-69 is a sophisticated polymer that offers significant advantages in the

formulation of clear hair styling gels. Its unique composition provides a balance of strong,

flexible hold, exceptional humidity resistance, and a non-tacky feel, making it an ideal

candidate for advanced hair care applications. This document provides detailed application

notes and experimental protocols for formulating and evaluating clear hair gels featuring

Polyquaternium-69.

Polyquaternium-69 is a quaternized copolymer that is predominantly non-ionic with a weak

cationic nature, ensuring broad compatibility with common cosmetic ingredients, including

anionic gelling agents like carbomers.[1] Its hydrophobic characteristics contribute to superior

water resistance, resulting in long-lasting style retention even in high-humidity conditions.[1]

Key Benefits of Polyquaternium-69 in Hair Gels:

Strong, Durable Hold: Provides a high level of stiffness and hold that is maintained

throughout the day.[1]

Excellent Humidity Resistance: Creates a water-resistant film on the hair, significantly

reducing frizz and style degradation in humid environments.[1]
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Clarity: Can be formulated into crystal-clear gels.

Enhanced Shine: Imparts a noticeable shine and luster to the hair.[1]

Non-Tacky Feel: Formulations are designed to leave hair feeling clean and natural, without a

sticky residue.

Frizz Control: Effectively manages frizz, promoting a smooth and polished hair appearance.

[1]

Formulation Guideline
This section provides a step-by-step procedure for creating a clear hair gel with

Polyquaternium-69.

Illustrative Formulation
The following table provides a sample formulation for a clear hair gel. The percentages can be

adjusted to achieve desired viscosity and performance characteristics.

Phase
Ingredient (INCI

Name)
Function % w/w

A Deionized Water Solvent q.s. to 100

A Carbomer Thickener 0.50 - 1.50

B Deionized Water Solvent 10.00

B Polyquaternium-69 Fixative Polymer 2.00 - 5.00

C
Triethanolamine

(99%)
Neutralizer q.s. to pH 6.5-7.0

D Propylene Glycol Humectant 2.00 - 5.00

D

Diazolidinyl Urea

(and) Iodopropynyl

Butylcarbamate

Preservative 0.10 - 0.30

D Fragrance Fragrance 0.10 - 0.20
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Manufacturing Procedure
The following diagram illustrates the general manufacturing workflow for the clear hair gel.

Phase A Preparation

Phase B Preparation

Main Process

Disperse Carbomer in Deionized Water

Mix until fully hydrated and uniform

Add Phase B to Phase A with mixing

Dissolve Polyquaternium-69 in Deionized Water

Neutralize with Triethanolamine (Phase C) to desired pH

Add Phase D ingredients one by one with mixing

Mix until a clear, uniform gel is formed

FinalProduct

Final Product: Clear Hair Gel

Click to download full resolution via product page
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Caption: Manufacturing workflow for a clear hair gel with Polyquaternium-69.

Step-by-Step Protocol:

Phase A Preparation: In the main mixing vessel, add Deionized Water. Slowly disperse the

Carbomer into the water with continuous agitation. Mix until the Carbomer is fully hydrated

and the solution is uniform and free of lumps.

Phase B Preparation: In a separate vessel, add Deionized Water and Polyquaternium-69.

Mix until the Polyquaternium-69 is completely dissolved.

Combining Phases: Add Phase B to Phase A with continuous mixing.

Neutralization: Slowly add Triethanolamine (Phase C) to the combined phases while mixing.

Continue to add the neutralizer until the desired pH (typically 6.5-7.0) is reached and the

solution thickens into a clear gel.

Adding Final Ingredients: Add the ingredients of Phase D one at a time, ensuring each is fully

incorporated before adding the next.

Final Mixing: Continue mixing until the gel is completely uniform and clear.

Experimental Protocols
This section details the protocols for evaluating the performance of the formulated clear hair

gel.

Viscosity Measurement
This protocol outlines the method for determining the viscosity of the hair gel using a Brookfield

viscometer.
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Start

Equilibrate gel sample to 25°C

Set up Brookfield Viscometer

Select appropriate spindle (e.g., T-bar) and speed (e.g., 10 RPM)

Immerse spindle in the center of the sample

Record viscosity reading after 1 minute

End

Click to download full resolution via product page

Caption: Workflow for viscosity measurement of hair gel.

Protocol:

Sample Preparation: Place approximately 200g of the hair gel into a 250 mL beaker. Allow

the sample to equilibrate to a constant temperature of 25°C ± 1°C.

Instrument Setup:
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Use a Brookfield RVT viscometer or equivalent.

Select an appropriate T-bar spindle (e.g., Spindle 93 for high viscosity gels).

Set the rotational speed to 10 RPM.

Measurement:

Carefully lower the rotating spindle into the center of the gel sample until the immersion

mark on the spindle shaft is level with the surface of the gel.

Start the viscometer and allow the spindle to rotate for 1 minute to achieve a stable

reading.

Record the viscosity reading in centipoise (cP).

Data Reporting: Report the viscosity along with the spindle number, speed, and temperature.

High Humidity Curl Retention
This protocol evaluates the ability of the hair gel to maintain a curl under high humidity

conditions.
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Start

Prepare standardized hair tresses

Apply a defined amount of gel to each tress

Curl each tress on a mandrel

Dry tresses overnight at controlled temperature

Measure initial curled length (L0)

Place tresses in a humidity chamber (e.g., 90% RH, 25°C)

Measure curl length at specified time intervals (Lt)

Calculate % Curl Retention

End

Click to download full resolution via product page

Caption: Workflow for the high humidity curl retention test.
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Protocol:

Hair Tress Preparation:

Use standardized human hair tresses (e.g., 2g, 6 inches).

Wash the tresses with a clarifying shampoo and rinse thoroughly.

Gently squeeze out excess water.

Product Application:

Apply a consistent amount of hair gel (e.g., 0.5g) evenly to each tress.

Curling and Drying:

Comb the tress to ensure even distribution of the product.

Wind the tress around a curling mandrel.

Dry the curled tresses overnight in a controlled environment (e.g., 22°C, 50% RH).

Measurement:

Carefully remove the dried tress from the mandrel and measure its initial length (L₀).

Suspend the curled tresses in a humidity chamber set to 90% relative humidity and 25°C.

Measure the length of the tresses at various time intervals (e.g., 1, 2, 4, 6, and 8 hours)

(Lₜ).

Calculation:

Calculate the percent curl retention using the following formula: % Curl Retention = [(L -

Lₜ) / (L - L₀)] x 100 Where:

L = Length of the fully extended hair tress

L₀ = Initial length of the curled tress
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Lₜ = Length of the tress at time t

Stiffness/Hold Evaluation
This protocol measures the stiffness of the hair gel film on hair tresses using a texture analyzer.

Start

Prepare flat hair tresses

Apply a defined amount of gel

Dry tresses overnight

Mount tress in a three-point bend rig

Measure the force required to bend the tress with a texture analyzer

Record peak force (stiffness)

End
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Click to download full resolution via product page

Caption: Workflow for the stiffness/hold evaluation test.

Protocol:

Hair Tress Preparation:

Use standardized human hair tresses (e.g., 2g, 4 inches).

Wash and dry the tresses as described in the curl retention protocol.

Product Application and Drying:

Apply a consistent amount of hair gel (e.g., 0.5g) evenly to each tress, ensuring the tress

is flat.

Dry the tresses overnight in a controlled environment.

Instrument Setup:

Use a texture analyzer equipped with a three-point bend rig.

Set the test parameters (e.g., test speed: 2.0 mm/s, trigger force: 5g).

Measurement:

Mount the dried hair tress on the three-point bend rig.

Initiate the test. The probe will descend and bend the tress.

Record the peak force in grams required to bend the tress. This value represents the

stiffness or hold of the gel.

Sensory Evaluation
This protocol provides a framework for conducting a sensory evaluation of the hair gel using a

trained panel.
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Start

Recruit and train panelists

Prepare coded samples of the hair gel

Panelists apply the gel to their hair or standardized tresses

Panelists evaluate sensory attributes using a questionnaire

Analyze the collected data

End

Click to download full resolution via product page

Caption: Workflow for the sensory evaluation of hair gel.

Protocol:

Panel: A trained panel of at least 10 individuals.

Procedure: Panelists are provided with coded samples of the hair gel and a placebo or

benchmark product. They apply a standardized amount of the product to their hair or to
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standardized hair tresses.

Evaluation: Panelists evaluate the products based on a set of sensory attributes using the

questionnaire provided below.

Sensory Evaluation Questionnaire:

Please rate the following attributes on a scale of 1 to 10, where 1 is the lowest/least and 10 is

the highest/most.

Attribute Rating (1-10) Comments

In-Hand Feel

Stickiness

Spreadability

Application

Ease of Application

Wet Feel

Dried Hair

Stiffness/Hold

Flaking

Shine/Luster

Frizz Control

Tackiness/Residue

Overall Liking

Performance Data
The following tables summarize the expected performance of a clear hair gel formulated with

4% Polyquaternium-69 compared to a benchmark gel containing PVP/VA Copolymer.
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Table 1: High Humidity Curl Retention
Time (hours)

% Curl Retention

(Polyquaternium-69 Gel)

% Curl Retention (PVP/VA

Gel)

1 95 80

2 92 70

4 88 55

6 85 40

8 82 30

(Illustrative data based on

performance descriptions)

Table 2: Stiffness/Hold Evaluation
Parameter

Polyquaternium-69 Gel (4%

solids)
PVP/VA Gel

Initial Stiffness (g) ~700[1] 335[1]

Stiffness Durability (F10/F1) 0.86[1] 0.66[1]

Table 3: Sensory Evaluation
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Attribute
Polyquaternium-69 Gel (4%

solids)
PVP Gel

Stiffness (1st Squeeze) 8 6

Stiffness (10th Squeeze) 7 4

Shine/Luster 8 5

Flaking 2 6

Tackiness/Residue 2 7

(Data based on a 1-10 rating

scale where higher is better for

positive attributes and lower is

better for negative attributes)

[1]

Conclusion
Polyquaternium-69 is a high-performance polymer that enables the formulation of superior

clear hair styling gels. Its ability to provide a strong, long-lasting, and humidity-resistant hold,

combined with excellent clarity and sensory properties, makes it a valuable ingredient for

developing innovative and effective hair care products. The protocols outlined in this document

provide a comprehensive framework for formulating and substantiating the performance claims

of clear hair gels containing Polyquaternium-69.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b610179#formulating-clear-hair-gels-with-
polyquaternium-69]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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